80-81-9

6-Ethyl-1,1,4,4-tetramethyltetralin

In Stock

• CAS RN:
• 80-81-9

• Formula:
• C16H24

• InChI:
• InChI=1S/C16H24/c1-6-12-7-8-13-14(11-12)16(4,5)10-9-15(13,2)3/h7-8,11H,6,9-10H2,1-5H3

• InChIKey:
• SLIOAQVQWDNBNB-UHFFFAOYSA-N

• 6-Ethyl-1,1,4,4-tetramethyltetralin is a useful research compound. Its molecular formula is C16H24 and its molecular weight is 216.36 g/mol. The purity is usually 95%.

Seneciphylline

In Stock

• CAS RN:
• 480-81-9

• Formula:
• C18H23NO5

• InChI:
• InChI=1S/C18H23NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4-5,14-15,22H,2,6-10H2,1,3H3/b12-4-/t14-,15-,18-/m1/s1

• InChIKey:
• FCEVNJIUIMLVML-QPSVUOIXSA-N

• Seneciphylline is an alkaloid that has been found F. japonicum and has diverse biological activites. It induces autophagy and decreases viability of Huh7.5 cells in a concentration-dependent manner. Seneciphylline is also cytotoxic to HepG2 cells (IC20 = 0.66 mM). Dietary administration of seneciphylline induces sex-linked recessive lethality in male Drosophila. Seneciphylline (80 mg/kg) increases the activity of epoxide hydrase and glutathione-S-transferase and decreases activity of cytochrome P450 and aminopyrine demethylase in rat liver.
  Seneciphylline analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Seneciphylline is a white powder. (NTP, 1992)
  LSM-2853 is a citraconoyl group.
  

N-(4-Acetamido-2,5-dimethoxy-phenyl)-2-chloro-benzamide

• CAS RN:
• 5480-81-9

• Formula:
• C17H17ClN2O4

• InChI:
• InChI=1S/C17H17ClN2O4/c1-10(21)19-13-8-16(24-3)14(9-15(13)23-2)20-17(22)11-6-4-5-7-12(11)18/h4-9H,1-3H3,(H,19,21)(H,20,22)

• InChIKey:
• UZZYQMCKIMHHQO-UHFFFAOYSA-N

• N-(4-Acetamido-2,5-dimethoxy-phenyl)-2-chloro-benzamide is a useful research compound. Its molecular formula is C17H17ClN2O4 and its molecular weight is 348.8 g/mol. The purity is usually 95%.

6-Amino-7-chloro-4-methylquinolin-2(1H)-one

• CAS RN:
• 42480-81-9

• Formula:
• C10H9ClN2O

• InChI:
• InChI=1S/C10H9ClN2O/c1-5-2-10(14)13-9-4-7(11)8(12)3-6(5)9/h2-4H,12H2,1H3,(H,13,14)

• InChIKey:
• UMCPOSHBMRPXLK-UHFFFAOYSA-N

• 6-Amino-7-chloro-4-methylquinolin-2(1H)-one is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.64 g/mol. The purity is usually 95%.

Ethyl 5-cyclopropylisoxazole-3-carboxylate

In Stock

• CAS RN:
• 21080-81-9

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c1-2-12-9(11)7-5-8(13-10-7)6-3-4-6/h5-6H,2-4H2,1H3

• InChIKey:
• XMKHEATVFWAIMD-UHFFFAOYSA-N

• Ethyl 5-cyclopropylisoxazole-3-carboxylate is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.

methyl 2-{[(2-methylphenyl)acetyl]amino}benzoate

In Stock

• CAS RN:
• 89080-81-9

• Formula:
• C17H17NO3

• InChI:
• InChI=1S/C17H17NO3/c1-12-7-3-4-8-13(12)11-16(19)18-15-10-6-5-9-14(15)17(20)21-2/h3-10H,11H2,1-2H3,(H,18,19)

• InChIKey:
• XFHLMFXJJWZYGP-UHFFFAOYSA-N

• Methyl 2-{[(2-methylphenyl)acetyl]amino}benzoate is a useful research compound. Its molecular formula is C17H17NO3 and its molecular weight is 283.32 g/mol. The purity is usually 95%.

Benzenemethanamine, 2,4-dichloro-N-propyl-

In Stock

• CAS RN:
• 39180-81-9

• Formula:
• C10H13Cl2N

• InChI:
• InChI=1S/C10H13Cl2N/c1-2-5-13-7-8-3-4-9(11)6-10(8)12/h3-4,6,13H,2,5,7H2,1H3

• InChIKey:
• KOYCXIOVAMOAHI-UHFFFAOYSA-N

• Benzenemethanamine, 2,4-dichloro-N-propyl- is a useful research compound. Its molecular formula is C10H13Cl2N and its molecular weight is 218.12 g/mol. The purity is usually 95%.

3,5-Bis(Trifluoromethyl)Benzoylacetonitrile

In Stock

• CAS RN:
• 267880-81-9

• Formula:
• C11H5F6NO

• InChI:
• InChI=1S/C11H5F6NO/c12-10(13,14)7-3-6(9(19)1-2-18)4-8(5-7)11(15,16)17/h3-5H,1H2

• InChIKey:
• GFZFAQOKWZGMQL-UHFFFAOYSA-N

• 3,5-Bis(Trifluoromethyl)Benzoylacetonitrile is a useful research compound. Its molecular formula is C11H5F6NO and its molecular weight is 281.15 g/mol. The purity is usually 95%.

2-Methoxyethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

In Stock

• CAS RN:
• 351980-81-9

• Formula:
• C12H17NO3S

• InChI:
• InChI=1S/C12H17NO3S/c1-15-6-7-16-12(14)10-8-4-2-3-5-9(8)17-11(10)13/h2-7,13H2,1H3

• InChIKey:
• UIUDQLUISITCIL-UHFFFAOYSA-N

• 2-Methoxyethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C12H17NO3S and its molecular weight is 255.33. The purity is usually 95%.

N-tert-butyl-3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide

In Stock

• CAS RN:
• 681480-81-9

• Formula:
• C18H22N2O3S2

• InChI:
• InChI=1S/C18H22N2O3S2/c1-18(2,3)19-15(21)9-10-20-16(22)14(25-17(20)24)11-12-7-5-6-8-13(12)23-4/h5-8,11H,9-10H2,1-4H3,(H,19,21)/b14-11-

• InChIKey:
• OWVJEIOEFKQVHG-KAMYIIQDSA-N

• N-tert-butyl-3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide is a useful research compound. Its molecular formula is C18H22N2O3S2 and its molecular weight is 378.51. The purity is usually 95%.

(6-Ethyl-2-methyl-thieno[2,3-d]pyrimidin-4-ylamino)-acetic acid

Usually In Stock

• CAS RN:
• 848280-81-9

• Formula:
• C11H13N3O2S

• InChI:
• InChI=1S/C11H13N3O2S/c1-3-7-4-8-10(12-5-9(15)16)13-6(2)14-11(8)17-7/h4H,3,5H2,1-2H3,(H,15,16)(H,12,13,14)

• InChIKey:
• NQLXOOBNVHAQCM-UHFFFAOYSA-N

• (6-Ethyl-2-methyl-thieno[2,3-d]pyrimidin-4-ylamino)-acetic acid is a useful research compound. Its molecular formula is C11H13N3O2S and its molecular weight is 251.3. The purity is usually 95%.

N-[4-[2-ethylsulfonyl-3-(4-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

In Stock

• CAS RN:
• 851780-81-9

• Formula:
• C18H20FN3O4S2

• InChI:
• InChI=1S/C18H20FN3O4S2/c1-3-28(25,26)22-18(14-4-8-15(19)9-5-14)12-17(20-22)13-6-10-16(11-7-13)21-27(2,23)24/h4-11,18,21H,3,12H2,1-2H3

• InChIKey:
• BMMCEWLHWSVUEY-UHFFFAOYSA-N

• N-[4-[2-ethylsulfonyl-3-(4-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C18H20FN3O4S2 and its molecular weight is 425.49. The purity is usually 95%.

(Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenoxy)acetate

In Stock

• CAS RN:
• 893380-81-9

• Formula:
• C21H20O7

• InChI:
• InChI=1S/C21H20O7/c1-4-26-14-6-7-15-17(11-14)28-19(21(15)23)10-13-5-8-16(18(9-13)24-2)27-12-20(22)25-3/h5-11H,4,12H2,1-3H3/b19-10-

• InChIKey:
• IFNOWHXIDZLSOM-GRSHGNNSSA-N

• (Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenoxy)acetate is a useful research compound. Its molecular formula is C21H20O7 and its molecular weight is 384.384. The purity is usually 95%.

2'-Methoxy-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-81-9

• Formula:
• C17H18O2S

• InChI:
• InChI=1S/C17H18O2S/c1-19-17-6-4-3-5-15(17)16(18)12-9-13-7-10-14(20-2)11-8-13/h3-8,10-11H,9,12H2,1-2H3

• InChIKey:
• VOZALCOCBZOFIN-UHFFFAOYSA-N

• 2'-Methoxy-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H18O2S and its molecular weight is 286.4 g/mol. The purity is usually 95%.

2,5-Dioxopyrrolidin-1-yl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

In Stock

• CAS RN:
• 377780-81-9

• Formula:
• C17H20BNO6

• InChI:
• InChI=1S/C17H20BNO6/c1-16(2)17(3,4)25-18(24-16)12-7-5-11(6-8-12)15(22)23-19-13(20)9-10-14(19)21/h5-8H,9-10H2,1-4H3

• InChIKey:
• MUPGXIBFSQMMRP-UHFFFAOYSA-N

• 2,5-Dioxopyrrolidin-1-yl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a useful research compound. Its molecular formula is C17H20BNO6 and its molecular weight is 345.2 g/mol. The purity is usually 95%.

3-(2-chlorophenyl)-N-(4-ethoxyphenyl)-5-methyl-1,2-oxazole-4-carboxamide

In Stock

• CAS RN:
• 301680-81-9

• Formula:
• C19H17ClN2O3

• InChI:
• InChI=1S/C19H17ClN2O3/c1-3-24-14-10-8-13(9-11-14)21-19(23)17-12(2)25-22-18(17)15-6-4-5-7-16(15)20/h4-11H,3H2,1-2H3,(H,21,23)

• InChIKey:
• SVUDEEVGCPSARN-UHFFFAOYSA-N

• 3-(2-chlorophenyl)-N-(4-ethoxyphenyl)-5-methyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C19H17ClN2O3 and its molecular weight is 356.81. The purity is usually 95%.

methyl 2-{[3-(4-chlorophenyl)-2-oxo-2H-chromen-7-yl]oxy}propanoate

In Stock

• CAS RN:
• 869080-81-9

• Formula:
• C19H15ClO5

• InChI:
• InChI=1S/C19H15ClO5/c1-11(18(21)23-2)24-15-8-5-13-9-16(19(22)25-17(13)10-15)12-3-6-14(20)7-4-12/h3-11H,1-2H3

• InChIKey:
• ZYJJAOGCMCGXMR-UHFFFAOYSA-N

• Methyl 2-{[3-(4-chlorophenyl)-2-oxo-2H-chromen-7-yl]oxy}propanoate is a useful research compound. Its molecular formula is C19H15ClO5 and its molecular weight is 358.8 g/mol. The purity is usually 95%.

N-(furan-2-ylmethyl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide

In Stock

• CAS RN:
• 877780-81-9

• Formula:
• C21H17N3O3

• InChI:
• InChI=1S/C21H17N3O3/c1-14-6-4-7-15(12-14)19-23-21(27-24-19)18-10-3-2-9-17(18)20(25)22-13-16-8-5-11-26-16/h2-12H,13H2,1H3,(H,22,25)

• InChIKey:
• LWURLRWCYLHVRH-UHFFFAOYSA-N

• N-(furan-2-ylmethyl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide is a useful research compound. Its molecular formula is C21H17N3O3 and its molecular weight is 359.4 g/mol. The purity is usually 95%.

Azido-PEG5-CH2CO2H

In Stock

• CAS RN:
• 217180-81-9

• Formula:
• C12H23N3O7

• InChI:
• InChI=1S/C12H23N3O7/c13-15-14-1-2-18-3-4-19-5-6-20-7-8-21-9-10-22-11-12(16)17/h1-11H2,(H,16,17)

• InChIKey:
• CEACGPKHPWXRQF-UHFFFAOYSA-N

• Azido-PEG5-CH2CO2H is a PEG derivative containing an azide group with a terminal carboxylic acid. The hydrophilic PEG spacer increases solubility in aqueous media. The azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond.

Methyl 4-{2-[2-(anilinocarbothioyl)hydrazino]-2-oxoethoxy}benzenecarboxylate

In Stock

• CAS RN:
• 1022580-81-9

• Formula:
• C17H17N3O4S

• InChI:
• InChI=1S/C17H17N3O4S/c1-23-16(22)12-7-9-14(10-8-12)24-11-15(21)19-20-17(25)18-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,19,21)(H2,18,20,25)

• InChIKey:
• PPOXBUKRUJAWNE-UHFFFAOYSA-N

• Methyl 4-{2-[2-(anilinocarbothioyl)hydrazino]-2-oxoethoxy}benzenecarboxylate is a useful research compound. Its molecular formula is C17H17N3O4S and its molecular weight is 359.4. The purity is usually 95%.

1-(3,4-dimethylphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

In Stock

• CAS RN:
• 1111280-81-9

• Formula:
• C20H19N5OS

• InChI:
• InChI=1S/C20H19N5OS/c1-12-8-9-14(10-13(12)2)25-19(21)18(23-24-25)20-22-16(11-27-20)15-6-4-5-7-17(15)26-3/h4-11H,21H2,1-3H3

• InChIKey:
• NJXJGUNPCRDIER-UHFFFAOYSA-N

• 1-(3,4-dimethylphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C20H19N5OS and its molecular weight is 377.47. The purity is usually 95%.

4-(3-Methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine

In Stock

• CAS RN:
• 1226780-81-9

• Formula:
• C18H17N3O2

• InChI:
• InChI=1S/C18H17N3O2/c1-22-14-8-6-12(7-9-14)16-11-17(21-18(19)20-16)13-4-3-5-15(10-13)23-2/h3-11H,1-2H3,(H2,19,20,21)

• InChIKey:
• MRZNAFLCQRLDRD-UHFFFAOYSA-N

• 4-(3-Methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C18H17N3O2 and its molecular weight is 307.3 g/mol. The purity is usually 95%.

(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol

In Stock

• CAS RN:
• 1349980-81-9

• Formula:
• C7H13NO

• InChI:
• InChI=1S/C7H13NO/c9-7-2-1-5-3-8-4-6(5)7/h5-9H,1-4H2/t5-,6+,7-/m1/s1

• InChIKey:
• ZOBDURRZNGBULZ-DSYKOEDSSA-N

• (3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.

2-(Dimethylphosphoryl)-5-fluoroaniline

In Stock

• CAS RN:
• 1263180-81-9

• Formula:
• C8H11FNOP

• InChI:
• InChI=1S/C8H11FNOP/c1-12(2,11)8-4-3-6(9)5-7(8)10/h3-5H,10H2,1-2H3

• InChIKey:
• IOOHUGSTLGFQTI-UHFFFAOYSA-N

• 2-(Dimethylphosphoryl)-5-fluoroaniline is a useful research compound. Its molecular formula is C8H11FNOP and its molecular weight is 187.15 g/mol. The purity is usually 95%.

1'-((3-fluoro-4-methoxyphenyl)sulfonyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

In Stock

• CAS RN:
• 1797280-81-9

• Formula:
• C19H18FNO5S

• InChI:
• InChI=1S/C19H18FNO5S/c1-25-17-8-7-13(11-16(17)20)27(23,24)21-10-4-9-19(12-21)15-6-3-2-5-14(15)18(22)26-19/h2-3,5-8,11H,4,9-10,12H2,1H3

• InChIKey:
• QQSUWXLHMCVECV-UHFFFAOYSA-N

• 1'-((3-fluoro-4-methoxyphenyl)sulfonyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one is a useful research compound. Its molecular formula is C19H18FNO5S and its molecular weight is 391.41. The purity is usually 95%.

N-[(1R,2R)-2-(1-Piperidinylamino)cyclohexyl]-N'-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)thiourea, 98%

In Stock

• CAS RN:
• 1807980-81-9

• Formula:
• C26H41N3O9S

• InChI:
• InChI=1S/C26H41N3O9S/c1-15(30)34-14-21-22(35-16(2)31)23(36-17(3)32)24(37-18(4)33)25(38-21)28-26(39)27-19-10-6-7-11-20(19)29-12-8-5-9-13-29/h19-25H,5-14H2,1-4H3,(H2,27,28,39)/t19-,20-,21-,22-,23+,24-,25-/m1/s1

• InChIKey:
• TWUOYHIJSWLMMB-UYJXDEQJSA-N

• N-[(1R,2R)-2-(1-Piperidinylamino)cyclohexyl]-N'-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)thiourea, 98% is a useful research compound. Its molecular formula is C26H41N3O9S and its molecular weight is 571.7 g/mol. The purity is usually 95%.

2-[(2-Fluorophenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate

In Stock

• CAS RN:
• 1323780-81-9

• Formula:
• C18H18FNO4

• InChI:
• InChI=1S/C18H18FNO4/c1-2-23-14-9-7-13(8-10-14)11-18(22)24-12-17(21)20-16-6-4-3-5-15(16)19/h3-10H,2,11-12H2,1H3,(H,20,21)

• InChIKey:
• JZJZCMYTDWOGCJ-UHFFFAOYSA-N

• 2-[(2-Fluorophenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate is a useful research compound. Its molecular formula is C18H18FNO4 and its molecular weight is 331.343. The purity is usually 95%.

Ethyl 4-amino-1-methylcyclohexanecarboxylate

In Stock

• CAS RN:
• 1357280-81-9

• Formula:
• C10H19NO2

• InChI:
• InChI=1S/C10H19NO2/c1-3-13-9(12)10(2)6-4-8(11)5-7-10/h8H,3-7,11H2,1-2H3

• InChIKey:
• VCCAYWSDFKIZEF-UHFFFAOYSA-N

• Ethyl 4-amino-1-methylcyclohexanecarboxylate is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.267. The purity is usually 95%.

(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol

• CAS RN:
• 1349980-81-9; 756785-10-1

• Formula:
• C7H13NO

• InChI:
• InChI=1S/C7H13NO/c9-7-2-1-5-3-8-4-6(5)7/h5-9H,1-4H2/t5-,6+,7-/m1/s1

• InChIKey:
• ZOBDURRZNGBULZ-DSYKOEDSSA-N

• (3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.187. The purity is usually 95%.